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Compound of Interest

Compound Name: 1-Bromo-1H-pyrrole

Cat. No.: B14557481 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-1H-pyrrole (CAS No. 61930-30-

1) was located. The following guidance is based on the safety data of structurally similar

compounds, such as 3-Bromo-1H-pyrrole, and general principles of laboratory safety. It is

imperative to handle this chemical with caution and to perform a risk assessment prior to use.

This document provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Bromo-1H-pyrrole. The procedural

guidance herein is intended to establish safe laboratory practices and to be a trusted source for

chemical handling information.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 1-Bromo-1H-pyrrole is provided

below.
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Property Value

Molecular Formula C₄H₄BrN

Molecular Weight 145.99 g/mol

CAS Number 61930-30-1

Appearance No data available; likely a liquid or solid

Boiling Point No data available

Melting Point No data available

Solubility No data available

Hazard Identification and Precautionary Measures
Based on analogous compounds, 1-Bromo-1H-pyrrole is anticipated to be harmful if

swallowed, in contact with skin, or if inhaled, and may cause skin and eye irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P501: Dispose of contents/container to an approved waste disposal plant.

Operational Plan: Handling Procedures
Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

1-Bromo-1H-pyrrole.

Body Part Protection

Eyes/Face Chemical safety goggles and a face shield.[4]

Skin
A flame-resistant lab coat and chemically

impervious clothing.[3][4]

Hands

Chemically resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for integrity before

each use. For unknown toxicities, consider

double-gloving.[3][4]

Respiratory

For operations that may generate dust or

aerosols, a NIOSH-approved respirator with an

appropriate cartridge is recommended. A self-

contained breathing apparatus (SCBA) may be

necessary for emergencies.[5][6]

Experimental Protocol: Step-by-Step Handling
Guide
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Preparation:

Consult the Safety Data Sheet (SDS) for any other chemicals being used in the procedure.

Ensure the work area is clean and uncluttered.

Don all required Personal Protective Equipment (PPE).

Handling:

Handle 1-Bromo-1H-pyrrole in a chemical fume hood to minimize inhalation exposure.[3]

Avoid direct contact with skin and eyes.[3]

Use non-sparking tools to prevent ignition of flammable vapors.[3]

Keep the container tightly closed when not in use.[2]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids.[1]

Keep the container tightly sealed.[2]

Disposal Plan
Waste Handling and Disposal
All waste materials should be handled as hazardous waste.
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Waste Type Disposal Procedure

Unused Chemical
Dispose of at a licensed chemical destruction

facility. Do not pour down the drain.[3]

Contaminated Materials

Items such as gloves, paper towels, and empty

containers should be collected in a designated,

labeled hazardous waste container for disposal

by a licensed waste management company.[3]

Contaminated Containers

Empty containers should be triple-rinsed with a

suitable solvent, and the rinsate collected as

hazardous waste. The container can then be

disposed of as regular waste or recycled,

depending on local regulations.[3]

Visualized Workflow for Handling 1-Bromo-1H-
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Caption: Workflow for the safe handling and disposal of 1-Bromo-1H-pyrrole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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